Cas no 67567-55-9 (1-(methoxymethyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(methoxymethyl)cyclopropane-1-carboxylic acid
• CAS No: 67567-55-9
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• MDL: MFCD10686615
• CID: 966302
• PubChem ID: 28065012
• Update Time: 2025-06-29

1-(methoxymethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Methoxymethyl)cyclopropanecarboxylic acid
• 1-(methoxymethyl)cyclopropane-1-carboxylic acid
• AB1008840
• AG-G-55608
• Ambcb4029149
• CTK5C6346
• MolPort-016-631-207
• SureCN1173680
• AS-52935
• PB43261
• DTXSID20651013
• 1-(methoxymethyl)cyclopropanecarboxylic acid, AldrichCPR
• EN300-97340
• MFCD10686615
• P15888
• 1-(METHOXYMETHYL)CYCLOPROPANECARBOXYLICACID
• SCHEMBL1173680
• AKOS006304564
• CS-0056015
• SY192668
• 67567-55-9
• DB-110992
• cyclopropanecarboxylic acid, 1-(methoxymethyl)-
• ALBB-027283

• MDL： MFCD10686615
• Inchi： 1S/C6H10O3/c1-9-4-6(2-3-6)5(7)8/h2-4H2,1H3,(H,7,8)
• InChI Key： KXQMCHQUKZMCFQ-UHFFFAOYSA-N
• SMILES： O(C)CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 130.063
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 211.8±13.0 °C at 760 mmHg
• Flash Point: 87.0±13.3 °C
• PSA: 46.53
• Vapor Pressure: 0.1±0.9 mmHg at 25°C

1-(methoxymethyl)cyclopropane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(methoxymethyl)cyclopropane-1-carboxylic acid

1-(Methoxymethyl)cyclopropane-1-carboxylic Acid: An Overview of a Versatile Compound (CAS No. 67567-55-9)

1-(Methoxymethyl)cyclopropane-1-carboxylic acid (CAS No. 67567-55-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its distinct cyclopropane ring and a methoxymethyl substituent, which confer it with a range of interesting properties and potential applications.

The structure of 1-(methoxymethyl)cyclopropane-1-carboxylic acid consists of a three-membered cyclopropane ring attached to a carboxylic acid group, with a methoxymethyl group at the 1-position. The cyclopropane ring, known for its high strain energy, imparts unique reactivity and stability to the molecule. The methoxymethyl group, on the other hand, provides additional functionalization possibilities and can influence the compound's solubility and reactivity in various solvents.

In recent years, research on 1-(methoxymethyl)cyclopropane-1-carboxylic acid has focused on its potential as a building block in the synthesis of more complex molecules. Its strained cyclopropane ring makes it an excellent substrate for ring-opening reactions, which can be used to generate a variety of functionalized products. For instance, studies have shown that this compound can undergo selective ring-opening reactions with nucleophiles, leading to the formation of new carbon-carbon and carbon-heteroatom bonds.

One notable application of 1-(methoxymethyl)cyclopropane-1-carboxylic acid is in the field of pharmaceutical research. The compound's unique structure and reactivity make it a valuable intermediate in the synthesis of bioactive molecules. For example, it has been used as a starting material in the development of novel anti-inflammatory agents and anticancer drugs. The methoxymethyl group can be selectively modified to introduce various functional groups that enhance the pharmacological properties of the final product.

Additionally, 1-(methoxymethyl)cyclopropane-1-carboxylic acid has shown promise in materials science applications. Its ability to undergo controlled ring-opening polymerization (ROP) makes it a suitable monomer for the synthesis of functional polymers. These polymers can be tailored for specific applications, such as drug delivery systems, coatings, and adhesives. Recent studies have demonstrated that polymers derived from this compound exhibit excellent biocompatibility and biodegradability, making them attractive candidates for biomedical applications.

The synthesis of 1-(methoxymethyl)cyclopropane-1-carboxylic acid typically involves several steps. One common approach is to start with a cyclopropyl carboxylic acid derivative and introduce the methoxymethyl group through an alkylation reaction. This process requires careful control of reaction conditions to ensure high yields and purity. Advances in catalytic methods have led to more efficient and environmentally friendly synthetic routes, reducing the overall cost and environmental impact of production.

From an analytical perspective, 1-(methoxymethyl)cyclopropane-1-carboxylic acid can be characterized using various techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the compound's structure and purity, which is crucial for both research and industrial applications.

In conclusion, 1-(methoxymethyl)cyclopropane-1-carboxylic acid (CAS No. 67567-55-9) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists, pharmaceutical researchers, and materials scientists. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further cementing its importance in the scientific community.